Cas no 52134-62-0 (8-Hydroxymethyl Riboflavin)

• Product Name: 8-Hydroxymethyl Riboflavin
• CAS No: 52134-62-0
• MF: C₁₇H₂₀N₄O₇
• MW: 392.363304138184
• CID: 378389
• Update Time: 2025-09-26

8-Hydroxymethyl Riboflavin Chemical and Physical Properties

Names and Identifiers

• Riboflavin, a8-hydroxy- (9CI)
• 8-hydroxymethylriboflavin
• 8alpha-Hydroxyriboflavin
• MB1HLU5HZF
• Riboflavin, alpha8-hydroxy-
• GZKQMBNNNFCACH-MBNYWOFBSA-N
• 8-Hydroxymethyl Riboflavin

• Inchi： 1S/C17H20N4O7/c1-7-2-9-10(3-8(7)5-22)21(4-11(24)14(26)12(25)6-23)15-13(18-9)16(27)20-17(28)19-15/h2-3,11-12,14,22-26H,4-6H2,1H3,(H,20,27,28)/t11-,12+,14-/m1/s1
• InChI Key： GZKQMBNNNFCACH-MBNYWOFBSA-N
• SMILES： O[C@@H]([C@H]([C@H](CO)O)O)CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(CO)=CC1=2

Computed Properties

• Exact Mass: 392.133
• Monoisotopic Mass: 392.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 175

Experimental Properties

• Density: 1.73
• Refractive Index: 1.752

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Flavins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Alloxazines and isoalloxazines Flavins